Cas no 28307-88-2 (2-Butenethioic acid)
2-Butenethioic acid structure
Product Name:2-Butenethioic acid
CAS No:28307-88-2
MF:C4H6OS
MW:102.154839992523
CID:266318
PubChem ID:4713083
Update Time:2025-04-19
2-Butenethioic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenethioic acid
- Crotonicacid, thio- (8CI)
- but-2-enethioic S-acid
- DTXSID30405761
- 28307-88-2
-
- Inchi: 1S/C4H6OS/c1-2-3-4(5)6/h2-3H,1H3,(H,5,6)
- InChI Key: YTTALSLGBLXCOB-UHFFFAOYSA-N
- SMILES: SC(C=CC)=O
Computed Properties
- Exact Mass: 102.01398
- Monoisotopic Mass: 102.01393598g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 1
- Complexity: 75.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.1
- Topological Polar Surface Area: 18.1Ų
Experimental Properties
- PSA: 20.23
2-Butenethioic acid Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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Danlei Xiang Nanoscale, 2021,13, 5497-5506
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Kevin M. Koo,Abu Ali Ibn Sina,Laura G. Carrascosa,Muhammad J. A. Shiddiky Analyst, 2014,139, 6178-6184
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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